3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine
Overview
Description
Difluoromethylation is a process that introduces a difluoromethyl group into a molecule . It’s of prime importance due to its applicability in functionalizing diverse fluorine-containing heterocycles, which are core moieties of various biologically and pharmacologically active ingredients .
Synthesis Analysis
A simple and efficient domino protocol for the selective synthesis of 4-difluoromethyl and 4-fluoromethyl quinazolin (thi)ones was established from readily available 2-aminoacetophenones and iso (thio)cyanates mediated by Selectfluor . A one-pot difluoromethylthiolation of alkyl electrophiles with thiourea and diethyl bromodifluoromethylphosphonate is described .Molecular Structure Analysis
The molecular structure of a compound is determined by various factors such as its physicochemical properties and the type of bonds it forms . The difluoromethylation process is based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S .Chemical Reactions Analysis
Difluoromethylation of heterocycles can be accomplished through a radical process . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode .Physical And Chemical Properties Analysis
Physicochemical properties like solubility and coefficient of distribution (octanol/water at pH 7.4), combined with particle size or crystal structure, usually influence and correlate with absorption, distribution, metabolism, and excretion (ADME) of drugs .Scientific Research Applications
Coordination Geometries in Metal Complexes
- 4-Amino-3-trifluoromethyl-1,2,4-triazole-5-thione complexes of divalent ions Co and Ni have been synthesized and analyzed. These complexes showcase coordination geometries involving amine and thione substituents on the triazole ring, which may suggest similar behaviors in related compounds like 3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine (Menzies & Squattrito, 2001).
Applications in Supramolecular Chemistry
- Ag(I) complexation with a Schiff base ligand containing 4-amino-1,2,4-triazole shows potential for the creation of one-dimensional chain-like structures. This indicates potential applications in the design of novel supramolecular architectures (Sun et al., 2010).
Synthetic Chemistry and Derivative Formation
- Synthesis of perfluoroalkylated 1,3,4-oxadiazoles and 1,2,4-triazoles from 2-(perfluoroalkyl)ethane thiols, like 4-amino-5-{[2-(perfluoroalkyl)ethylthio]methyl}-4H-1,2,4-triazole-3-thiones, is significant in the field of synthetic chemistry. This suggests the adaptability of the 3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine structure for creating new chemical entities (Akremi et al., 2011).
Potential in Photophysical Properties
- Research into the photophysical properties of triazoles, such as the study of photochemistry of fluorinated heterocyclic compounds, may offer insights into potential applications of 3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine in fields like optical materials or photochemistry (Pace et al., 2004).
Molecular Engineering
- The coordination geometries of various metal complexes with 4-amino-3-ethyl-1,2,4-triazole-5-thione demonstrate the possibility of creating diverse molecular structures, which could be relevant for the engineering of materials and compounds using triazoles like 3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine (Kajdan et al., 2000).
Green Chemistry Approaches
- The development of metal- and oxidant-free methods for synthesizing substituted 1H-1,2,4-triazol-3-amines illustrates the potential of environmentally friendly approaches in the synthesis and modification of triazole compounds (Guo et al., 2021).
Future Directions
properties
IUPAC Name |
3-(difluoromethyl)-5-ethylsulfanyl-1,2,4-triazol-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8F2N4S/c1-2-12-5-10-9-4(3(6)7)11(5)8/h3H,2,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFKHPFQZSYBRFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1N)C(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8F2N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101197792 | |
Record name | 3-(Difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101197792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine | |
CAS RN |
832737-84-5 | |
Record name | 3-(Difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=832737-84-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101197792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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